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Compound of Interest

Compound Name: 11-Bromoundecyltrimethoxysilane

Cat. No.: B103482

This document provides crucial safety protocols, operational guidance, and disposal plans for
the laboratory use of 11-Bromoundecyltrimethoxysilane (CAS No. 17947-99-8). It is
intended for researchers, scientists, and drug development professionals to ensure safe and
effective handling of this chemical.

Chemical and Physical Properties

11-Bromoundecyltrimethoxysilane is an organosilane compound frequently used in surface
engineering and modification to create self-assembled monolayers (SAMs).[1] Its bifunctional
nature, with a terminal bromine and a trimethoxysilane group, allows it to covalently bond to
hydroxyl-rich surfaces and present a reactive bromine for further chemical synthesis.[1]
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Property Value

CAS Number 17947-99-8

Molecular Formula C14H31BrO3si

Molecular Weight 355.39 g/mol [2]
Appearance Liquid

Boiling Point 341°C at 760 mmHg[3]
Flash Point 160°C[3]

Density 1.084 g/cm3[3]

Vapor Pressure 0.000163 mmHg at 25°CJ[3]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific GHS classification for 11-Bromoundecyltrimethoxysilane is not readily
available, data from structurally similar organosilanes indicates significant hazards. The hazard
statements for this chemical are listed as 36/37/38, which correspond to irritation of eyes,
respiratory system, and skin.[3] A closely related compound, 11-Bromoundecylsilane, is
classified as a combustible liquid that causes serious eye irritation.[4] Another variant, 11-
Bromoundecyldimethylchlorosilane, is listed as causing severe skin burns and eye damage.[5]
Therefore, stringent safety precautions are mandatory.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood with good airflow.[4]

[5]

o Ensure an emergency eye wash fountain and safety shower are immediately accessible in
the work area.[4][5]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent
contact and inhalation.
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PPE Category

Specification

Hand Protection

Neoprene or nitrile rubber gloves.[4] For
extended operations, consider double-gloving or
using Silver Shield®/4H® laminate gloves
underneath nitrile gloves for superior chemical

resistance.

Eye & Face Protection

Chemical safety goggles are required at all
times.[4] A full-face shield should also be worn
when handling larger quantities or when there is
a significant splash risk.[5] Contact lenses
should not be worn.[4][5]

Skin & Body Protection

A flame-resistant lab coat is the minimum
requirement. For larger scale work, wear
suitable chemical-resistant protective clothing.
[4] Ensure long pants and closed-toe shoes are

worn.

Respiratory Protection

If working outside of a fume hood or if
vapors/mists may be generated, a NIOSH-
certified respirator with an organic vapor/acid

gas cartridge is recommended.[5]

Operational Plan: Handling and Storage

Storage:

» Store in a cool, dry, and well-ventilated area away from heat sources, sparks, and open

flames.[5]

o Keep containers tightly closed to prevent moisture contact, which can cause hydrolysis.

o Store away from incompatible materials such as oxidizing agents, acids, bases, alcohols,

and amines.[5]

Handling:
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» Avoid all contact with eyes and skin, and do not breathe vapors or mist.[4]

e Ground and bond containers and receiving equipment to prevent static discharge, especially
when transferring large volumes.

e Use only non-sparking tools.[4]

e When preparing solutions, add the silane to the solvent, not the other way around, to control
any potential exothermic reactions.

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[4]

Experimental Protocol: Surface Modification of

Glass Substrates

This protocol details a standard procedure for creating a self-assembled monolayer of 11-
Bromoundecyltrimethoxysilane on a glass surface.

Materials:

11-Bromoundecyltrimethoxysilane
o Anhydrous Toluene (or other suitable anhydrous solvent)
e Glass substrates (e.g., microscope slides)

e Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) (EXTREME CAUTION
REQUIRED) or an oxygen plasma cleaner

e Deionized water
» Nitrogen gas source
e Sonicator

e Oven
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Procedure:
e Substrate Cleaning (Choose one method):

o Piranha Etching (for experienced users only): Immerse glass slides in freshly prepared
Piranha solution for 15-30 minutes inside a fume hood. This process is extremely
hazardous and generates heat and gas. Following etching, rinse extensively with
deionized water and dry under a stream of nitrogen.

o Plasma Cleaning: Place substrates in an oxygen plasma cleaner for 5-10 minutes to
remove organic contaminants and generate surface hydroxyl (-OH) groups.

e Substrate Drying:

o Dry the cleaned and hydroxylated substrates in an oven at 110-120°C for at least 1 hour to
remove any adsorbed water. Transfer to a desiccator to cool to room temperature.

 Silanization Solution Preparation:

o Inside a fume hood, prepare a 1-2% (v/v) solution of 11-Bromoundecyltrimethoxysilane
in anhydrous toluene. The trimethoxysilane end of the molecule readily undergoes
hydrolysis, so anhydrous conditions are crucial for forming a stable, well-ordered
monolayer.[1]

e Surface Functionalization:
o Immerse the dried substrates in the silanization solution.

o Allow the reaction to proceed for 2-4 hours at room temperature, or as determined by your
specific process requirements. The container should be sealed to prevent the ingress of
atmospheric moisture.

e Post-Reaction Rinsing:

o Remove the substrates from the solution and rinse them sequentially with fresh toluene to
remove any non-covalently bonded silane.

o Perform a final rinse with ethanol or isopropanol.
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e Curing:
o Dry the functionalized substrates under a stream of nitrogen.

o Cure the substrates in an oven at 110-120°C for 30-60 minutes to promote the formation
of stable covalent siloxane bonds (Si-O-Si) with the surface and adjacent molecules.

e Final Cleaning and Storage:

o Sonicate the cured substrates briefly in ethanol to remove any remaining physisorbed
molecules.

o Dry with nitrogen and store in a clean, dry, and inert environment until further use. The
terminal bromine is now available for subsequent chemical reactions.[1]

Disposal Plan

Waste containing 11-Bromoundecyltrimethoxysilane and other brominated organic
compounds must be treated as hazardous waste. Improper disposal can lead to environmental
contamination.

e \Waste Collection:

o Collect all liquid waste containing the silane (including rinsing solvents) in a dedicated,
clearly labeled, sealed hazardous waste container.

o Solid waste (e.g., contaminated gloves, wipes) should be collected in a separate, labeled
hazardous waste bag.

e Disposal Method:
o Do not dispose of this chemical down the drain.

o The primary recommended disposal method for brominated organic waste is high-
temperature incineration in a facility equipped with appropriate flue gas scrubbing systems
to remove resulting hydrobromic acid (HBr) and other hazardous combustion byproducts.

[6]
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o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
proper disposal according to local, state, and federal regulations. Provide them with the
Safety Data Sheet (SDS) or a clear chemical description.

Emergency and Spill Response

Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing immediately. Wash affected area with plenty of
soap and water. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response:

Evacuate all non-essential personnel from the area.

Wear the full PPE ensemble described in Section 2.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
vermiculite, sand, or special chemical absorbent pads).

Collect the absorbed material and contaminated surfaces into a sealed, labeled hazardous
waste container for disposal.

For large spills, contact your institution's EHS or emergency response team immediately.

Visual Workflow Diagrams

The following diagrams illustrate the standard operating procedure for handling 11-

Bromoundecyltrimethoxysilane and the appropriate emergency response to a spill.
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Caption: Standard workflow for handling 11-Bromoundecyltrimethoxysilane.

Caption: Emergency response workflow for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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